Cas no 205927-63-5 (3-(2-oxopropyl)benzoic acid)

• Product Name: 3-(2-oxopropyl)benzoic acid
• CAS No: 205927-63-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD00238552
• CID: 829511
• PubChem ID: 12254105
• Update Time: 2025-05-19

3-(2-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxopropyl)benzoic acid
• 3-(2-Oxo-propyl)benzoic acid
• 3-(2-Oxo-propyl)-benzoic acid
• LogP
• DA-17392
• MFCD00238552
• 3-(2-Oxopropyl)benzoicacid
• 3-(2-oxopropyl)-benzoic acid
• Benzoic acid, 3-(2-oxopropyl)-
• AKOS006271924
• SCHEMBL1310185
• 205927-63-5
• PUKRMMAKVJOWIF-UHFFFAOYSA-N
• SB35209
• DTXSID80482603

• MDL： MFCD00238552
• Inchi： 1S/C10H10O3/c1-7(11)5-8-3-2-4-9(6-8)10(12)13/h2-4,6H,5H2,1H3,(H,12,13)
• InChI Key： PUKRMMAKVJOWIF-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 1.51630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2-oxopropyl)benzoic acid

Professional Introduction to 3-(2-oxopropyl)benzoic acid (CAS No. 205927-63-5)

3-(2-oxopropyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 205927-63-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its benzoic acid backbone substituted with a 2-oxopropyl group, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both the aromatic benzoic ring and the electrophilic ketone group in the side chain allows for diverse chemical modifications, enabling its application in multiple research and industrial contexts.

The chemical structure of 3-(2-oxopropyl)benzoic acid can be represented as C₁₁H₁₂O₃, with the molecular formula highlighting its composition. The benzoic acid moiety is well-known for its role as a precursor in the synthesis of aspirin derivatives and other nonsteroidal anti-inflammatory drugs (NSAIDs). The 2-oxopropyl group introduces a reactive site that can be further functionalized, such as through condensation reactions or nucleophilic substitutions, to yield more complex structures. This flexibility has made 3-(2-oxopropyl)benzoic acid a popular choice for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, 3-(2-oxopropyl)benzoic acid has been explored in the development of targeted drug delivery systems. Its ability to form stable esters or amides with bioactive molecules has been leveraged to create prodrugs that enhance solubility and bioavailability. For instance, researchers have utilized this compound to design prodrugs of antitumor agents, where the 2-oxopropyl group serves as a masked moiety that is cleaved in vivo to release the active drug. Such innovations align with the broader trend toward personalized medicine, where tailored pharmacophores are designed to optimize therapeutic outcomes.

The pharmacological potential of 3-(2-oxopropyl)benzoic acid has also been investigated in the context of inflammation and pain management. Studies have demonstrated that derivatives of this compound can modulate enzymatic pathways involved in prostaglandin synthesis, offering a potential alternative to traditional NSAIDs. Additionally, its structural similarity to certain natural products has prompted investigations into its role as a scaffold for antimicrobial agents. Preliminary findings suggest that modifications of the side chain can enhance activity against resistant bacterial strains, underscoring the compound's versatility.

From an industrial perspective, 3-(2-oxopropyl)benzoic acid serves as a critical intermediate in fine chemical synthesis. Its production typically involves multi-step organic reactions, including Friedel-Crafts alkylation followed by oxidation. The efficiency of these synthetic routes has been optimized through catalytic methods, reducing waste and improving yield. Such advancements are crucial for scaling up production while adhering to environmental regulations and sustainability goals.

The role of 3-(2-oxopropyl)benzoic acid in academic research continues to expand, with interdisciplinary collaborations driving new applications. For example, chemists working at the intersection of organic chemistry and materials science have explored its use in polymer synthesis. The incorporation of this compound into polymeric matrices enhances thermal stability and mechanical strength, making it useful for high-performance materials used in electronics and aerospace industries.

In conclusion, 3-(2-oxopropyl)benzoic acid (CAS No. 205927-63-5) represents a multifaceted compound with broad utility across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for researchers seeking to develop innovative solutions. As scientific understanding progresses, further applications of this compound are expected to emerge, reinforcing its significance in modern chemistry.